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Compound of Interest

Compound Name: 4-Bromo-5-methoxy-2-nitroaniline

Cat. No.: B042433

This guide provides an in-depth analysis of the molecular characteristics of 4-Bromo-5-
methoxy-2-nitroaniline, a chemical compound of interest to researchers and professionals in
the field of drug development and organic synthesis.

Molecular and Physicochemical Data

The fundamental properties of 4-Bromo-5-methoxy-2-nitroaniline are summarized in the
table below, offering a clear comparison of its key quantitative descriptors.

Property Value

CAS Number 173312-36-2[1][2][3][4]

Molecular Formula C7H7BrN203[1][2][3]

Molecular Weight 247.05 g/mol [2][3]

IUPAC Name 4-bromo-5-methoxy-2-nitroaniline[3]

COC1=C(Br)C=C(--INVALID-LINK--
[O-)C(N)=C1[3]

Canonical SMILES

Molecular Structure

The two-dimensional chemical structure of 4-Bromo-5-methoxy-2-nitroaniline is depicted
below. This visualization illustrates the arrangement of atoms and the covalent bonds that
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constitute the molecule, providing a clear representation for scientific analysis.

Molecular structure of 4-Bromo-5-methoxy-2-nitroaniline.

Experimental Protocols

While this document does not detail specific experimental protocols, 4-Bromo-5-methoxy-2-
nitroaniline is noted as an intermediate in the synthesis of novel benzimidazole ureas. These
compounds are investigated as potential inhibitors of DNA Gyrase and Topoisomerase 1V,
indicating their significance in the development of agents with potent antibacterial activity.[4]
The synthesis and characterization of this and related compounds would typically involve
standard organic chemistry techniques such as nuclear magnetic resonance (NMR)
spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure
and purity. Further experimental work in a drug development context would involve biological
assays to determine inhibitory concentrations against target enzymes and antibacterial efficacy
against various bacterial strains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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